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Compound of Interest

Compound Name: MY17

Cat. No.: B15581785

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides crucial safety protocols and logistical
information for Streptomycin Sulfate, the active component of products sometimes referred to
as "MY17" in agricultural contexts. The following guidelines are based on established Safety
Data Sheets (SDS) to ensure the well-being of laboratory personnel and the integrity of
research.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the first line of defense
against potential exposure. The following table summarizes the recommended PPE for
handling Streptomycin Sulfate.
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Personal Protective

Body Part _ Specifications & Rationale
Equipment
) To protect against dust
Chemical safety goggles or ) _
Eyes/Face ) particles and potential
shielded safety glasses
splashes.[1]
] ] To prevent skin contact, which
) Chemical-resistant gloves o
Skin can cause irritation and

(e.g., Nitrile rubber) o
sensitization.[1][2]

Lab coat, long-sleeved shirt,

and long pants

To minimize skin exposure to

the powder.[1]

Respiratory

) o Required if vapors or mists
NIOSH-approved air-purifying _
) exceed acceptable levels or if
respirator S
ventilation is inadequate.[1]

Hazard Identification and Toxicological Data

Streptomycin Sulfate presents several health hazards that necessitate careful handling. It is

classified as harmful if swallowed and may cause an allergic skin reaction.[3] It is also

suspected of damaging fertility or the unborn child and causes damage to organs through

prolonged or repeated exposure.[4]

Hazard Classification

Description

Acute Oral Toxicity

Harmful if swallowed.[3]

Skin Sensitization

May cause an allergic skin reaction.[3][5]

Eye Irritation

Causes serious eye irritation.[4][5]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child.[4]

Specific Target Organ Toxicity

Causes damage to organs (auditory system,
kidneys) through prolonged or repeated

exposure.[5]
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Toxicological Data Summary:

Test Result Species
Oral LD50 430 mg/kg Mouse, Rat
Dermal LD50 >2,000 mg/kg Rabbit
Inhalation 4-hr LC50 >2.72 mg/l Rat

Experimental Protocols: Safe Handling and Storage
Workflow

Adherence to strict protocols for handling and storage is critical to maintaining a safe laboratory
environment.

Diagram: Workflow for Safe Handling of Streptomycin Sulfate
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Preparation

Obtain Special Instructions and Read SDS

Don Appropriate PPE

Handling

Work in a Well-Ventilated Area

Avoid Dust Generation

Wash Hands Thoroughly After Handling

Storage
y

Store in a Tightly Closed Container

;

Keep in a Cool, Dry Place (2-8°C)

Click to download full resolution via product page

Caption: This diagram outlines the essential steps for the safe handling and storage of
Streptomycin Sulfate in a laboratory setting.
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Handling Procedures:
o Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS).[4][6]

o Ensure Proper Ventilation: Always handle Streptomycin Sulfate in a well-ventilated area to
minimize inhalation of dust.[7]

o Don Personal Protective Equipment: Wear the appropriate PPE as detailed in the table
above.[1][2]

e Avoid Dust Formation: Handle the powder carefully to avoid generating dust.[6]
e Prevent Contact: Avoid contact with eyes, skin, and clothing.[1][3]

» Hygiene Practices: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[2][4]

Storage Procedures:

o Container: Keep the container tightly closed.[4][6]

o Temperature: Store in a cool, dry place, with a recommended temperature of 2-8°C.[3][6][7]
e Incompatibilities: Avoid strong acids and bases.[8]

Disposal Plan

Proper disposal of Streptomycin Sulfate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Diagram: Disposal Workflow for Streptomycin Sulfate
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Waste Collection

Collect Waste in Original or Labeled Container

Do Not Mix with Other Waste

Disposal

Dispose of According to Local, State, and Federal Regulations

Handle Uncleaned Containers as the Product Itself

Click to download full resolution via product page

Caption: This diagram illustrates the proper procedure for the disposal of Streptomycin Sulfate
waste and its containers.

Disposal Guidelines:

* Waste Residues: Dispose of waste material in accordance with national and local
regulations. Leave chemicals in their original containers and do not mix them with other
waste.[6]

+ Contaminated Packaging: Handle uncleaned containers as you would the product itself.[6]

« Spill Cleanup: In case of a spill, wear appropriate PPE, avoid generating dust, and clean up
the material mechanically. Place the collected material in a suitable container for disposal.[8]
[9] Avoid allowing the product to enter drains.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. kernred.co.kern.ca.us [kernred.co.kern.ca.us]

. duchefa-biochemie.com [duchefa-biochemie.com]

. cdn.pfizer.com [cdn.pfizer.com]

. cdms.net [cdms.net]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. sigmaaldrich.com [sigmaaldrich.com]

. cellseco.com [cellseco.com]

. datasheets.scbt.com [datasheets.scbt.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. carlroth.com:443 [carlroth.com:443]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Streptomycin Sulfate (MY17)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581785#personal-protective-equipment-for-
handling-my17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

